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Compound of Interest

Compound Name: Penicisteck acid F

Cat. No.: B12373985

Topic: High-performance liquid chromatography (HPLC) for Penicillic Acid analysis.

Audience: Researchers, scientists, and drug development professionals.

Introduction

Penicillic acid is a mycotoxin produced by several species of Penicillium and Aspergillus fungi.
It can contaminate a variety of food commaodities, particularly fruits and grains, posing a
potential risk to human health. This document provides a detailed application note for the
analysis of penicillic acid using High-Performance Liquid Chromatography (HPLC) with UV
detection. The protocols are based on established methodologies for the extraction and
analysis of this mycotoxin in complex matrices.

Experimental Protocols
Sample Preparation: Modified QUEChERS for Fruit
Matrices

This protocol is adapted from a validated method for the determination of penicillic acid in
various fruits. The procedure, known as QUEChERS (Quick, Easy, Cheap, Effective, Rugged,
and Safe), has been modified to optimize recovery for this specific analyte.

Materials:
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e Homogenized fruit sample
o Ethyl acetate (HPLC grade)
e Anhydrous magnesium sulfate (MgSQOa)
e Sodium chloride (NaCl)
» Dispersive solid-phase extraction (d-SPE) sorbents:
o Primary secondary amine (PSA)
o Octadecyl silane (C18)
o Multi-walled carbon nanotubes (MWCNTS)
e Centrifuge tubes (15 mL and 2 mL)
» Vortex mixer
e Centrifuge
Procedure:
» Extraction:
1. Weigh 5 g of the homogenized fruit sample into a 15 mL centrifuge tube.
2. Add 10 mL of ethyl acetate.
3. Add 2 g of anhydrous MgSOa4 and 0.5 g of NaCl.
4. Vortex vigorously for 5 minutes.
5. Centrifuge at 8000 rpm for 10 minutes.
6. Carefully transfer the upper ethyl acetate layer to a clean tube.

o Clean-up (Dispersive SPE):

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12373985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

1. Transfer 1 mL of the ethyl acetate extract into a 2 mL centrifuge tube containing 50 mg of
PSA, 50 mg of C18, and 25 mg of MWCNTSs.

2. Vortex for 2 minutes.
3. Centrifuge at 10000 rpm for 5 minutes.
4. Collect the supernatant and filter through a 0.22 pm syringe filter into an HPLC vial.

5. The sample is now ready for HPLC analysis.

HPLC Analysis: Recommended Method

The following HPLC conditions are a recommended starting point for the analysis of penicillic
acid with UV detection. Method optimization and validation are required for specific
applications.

Instrumentation:

e HPLC system with a UV detector

e C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 pum particle size)
o Data acquisition and processing software

Chromatographic Conditions:

Parameter Recommended Value

Mobile Phase A: Water with 0.1% Formic AcidB: Acetonitrile
Gradient Isocratic or Gradient (e.g., 70% A, 30% B)
Flow Rate 1.0 mL/min

Column Temp. 30°C

Injection Vol. 20 pL

Detection UV at 220 nm[1]
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Standard Preparation:
e Prepare a stock solution of penicillic acid (e.g., 100 pg/mL) in acetonitrile.

o Perform serial dilutions of the stock solution with the mobile phase to prepare a series of
calibration standards (e.g., 0.1, 0.5, 1, 5, 10 pg/mL).

« Inject the standards to construct a calibration curve.

Data Presentation
Quantitative Analysis

The following tables summarize typical validation parameters for the analysis of penicillic acid.
The recovery data is based on an HPLC-MS/MS method using the sample preparation protocol
described above.

Table 1: HPLC Method Validation Parameters

Parameter Typical Value

Linearity (R?) >0.99

Limit of Detection (LOD) Analyte and matrix dependent
Limit of Quantification (LOQ) Analyte and matrix dependent
Precision (RSD%) <15%

Table 2: Recovery of Penicillic Acid in Spiked Fruit Samples
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S e Spiking Level Average Recovery RSD (%)
(nalkg) (%)

Apple 1.0 95.6 4.2

10.0 98.7 35

50.0 101.3 2.1

Grape 1.0 88.9 5.8

10.0 92.4 4.3

50.0 94.1 3.7

Kiwi 1.0 72.9 7.9

10.0 78.4 6.5

50.0 82.3 51

Orange/Mandarin 1.0 85.2 6.1

10.0 89.7 4.9

50.0 91.5 3.8

Peach 1.0 98.3 3.9

10.0 100.2 2.8

50.0 102.2 13

Visualizations

Experimental Workflow for Penicillic Acid Analysis

The following diagram illustrates the key steps in the sample preparation and analysis
workflow.

Add 10mL Ethyl Acetate d-SPE Cleanup:

+29 MgSO4 + 0.5 NaCl

(Ewgem[“m"'“l“;min) Collect Ethyl Acetate Layer Filter (0.22 jm) HPLC-UV Analysis

mL Extract + Sorbents
(PSA, C18, MWCNTs)
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Caption: Sample preparation and analysis workflow.

Logical Relationship of Analytical Steps

This diagram shows the logical progression from sample to final result.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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